N-(benzo[d]thiazol-2-yl)-2-(N-methylmethylsulfonamido)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[methyl(methylsulfonyl)amino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18N4O3S2/c1-20(26(2,23)24)12-16(22)21(11-13-7-5-6-10-18-13)17-19-14-8-3-4-9-15(14)25-17/h3-10H,11-12H2,1-2H3
• InChI Key: GHHNHPBWYRSYGS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N(CC1=CC=CC=N1)C2=NC3=CC=CC=C3S2)S(=O)(=O)C
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(N-methylmethylsulfonamido)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

1. Phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) Inhibition

• A study found that similar compounds are potent and efficacious inhibitors of PI3Kα and mTOR in vitro and in vivo. This has implications for cancer treatment, as the PI3K/Akt/mTOR pathway is critical in cancer cell growth and survival (Stec et al., 2011).

2. Antimalarial and Antiviral Potential

• Another research explored the antimalarial activity of sulfonamide derivatives, showing their potential as COVID-19 drugs. These compounds were characterized for their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties (Fahim & Ismael, 2021).

3. Antimicrobial Activity

• Research into the antimicrobial properties of similar compounds revealed promising results. Synthesized compounds displayed good antimicrobial activity, highlighting their potential in combating bacterial infections (Fahim & Ismael, 2019).

4. Anticancer Effects

• A study on the synthesis of 1-alkyl-3-(6-(2-methoxy-3-sulfonylaminopyridin-5-yl)benzo[d]thiazol-2-yl)urea demonstrated its efficacy as an anticancer agent with low toxicity. This points to its potential use in targeted cancer therapies (Xie et al., 2015).

5. Anticonvulsant Properties

• Compounds containing a sulfonamide thiazole moiety have been synthesized and evaluated for anticonvulsant activity. Certain derivatives showed significant effects against convulsions (Farag et al., 2012).